Cas no 2353219-22-2 (3-(2-{(benzyloxy)carbonylamino}propan-2-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2-{(benzyloxy)carbonylamino}propan-2-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2353219-22-2
• MF: C₁₅H₁₆N₂O₅
• MW: 304.297944068909
• CID: 5656194
• PubChem ID: 165892571
• Update Time: 2025-07-18

3-(2-{(benzyloxy)carbonylamino}propan-2-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{[(benzyloxy)carbonyl]amino}propan-2-yl)-1,2-oxazole-5-carboxylic acid
• EN300-27723486
• 2353219-22-2
• 3-(2-{(benzyloxy)carbonylamino}propan-2-yl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C15H16N2O5/c1-15(2,12-8-11(13(18)19)22-17-12)16-14(20)21-9-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3,(H,16,20)(H,18,19)
• InChI Key： YITHEAZAYPDNGE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C(C)(C)NC(=O)OCC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 304.10592162g/mol
• Monoisotopic Mass: 304.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Additional information on 3-(2-{(benzyloxy)carbonylamino}propan-2-yl)-1,2-oxazole-5-carboxylic acid

Introduction to 3-(2-{(benzyloxy)carbonylamino}propan-2-yl)-1,2-oxazole-5-carboxylic Acid (CAS No. 2353219-22-2)

3-(2-{(benzyloxy)carbonylamino}propan-2-yl)-1,2-oxazole-5-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2353219-22-2, features a complex molecular structure that includes an oxazole ring, a propan-2-yl chain, and a benzyloxy carbonylamino functional group. The unique arrangement of these components makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The oxazole ring is a heterocyclic compound consisting of an oxygen atom and two carbon atoms in a six-membered ring. This structural motif is known for its stability and versatility in biological systems, often serving as a scaffold for bioactive molecules. In 3-(2-{(benzyloxy)carbonylamino}propan-2-yl)-1,2-oxazole-5-carboxylic acid, the oxazole ring is integrated into a larger molecule that also includes an amide linkage and an aliphatic side chain. This combination of functional groups suggests potential applications in drug design, particularly in the modulation of enzyme activity and receptor binding.

The benzyloxy carbonylamino group is another critical feature of this compound. This moiety is commonly used in peptide mimetics and protease inhibitors due to its ability to stabilize amide bonds and enhance binding affinity. The presence of this group in 3-(2-{(benzyloxy)carbonylamino}propan-2-yl)-1,2-oxazole-5-carboxylic acid implies that it may be effective in inhibiting specific enzymes or interacting with biological targets in a targeted manner. Recent studies have shown that similar functional groups are integral to the design of potent inhibitors for diseases such as cancer and inflammation.

The propan-2-yl chain provides additional structural flexibility to the molecule, allowing it to adopt multiple conformations that could influence its biological activity. This aspect is particularly important in drug design, where the three-dimensional shape of a molecule can significantly impact its efficacy and selectivity. The combination of the oxazole ring, benzyloxy carbonylamino group, and propan-2-yl chain in 3-(2-{(benzyloxy)carbonylamino}propan-2-yl)-1,2-oxazole-5-carboxylic acid creates a multifaceted structure that may exhibit unique pharmacological properties.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases. The compound 3-(2-{(benzyloxy)carbonylamino}propan-2-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2353219-22-2) has been investigated for its potential role in several therapeutic areas. For instance, studies have suggested that oxazole-containing compounds may have anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, the benzyloxy carbonylamino group has been shown to enhance the stability of peptide-based drugs, making it a valuable component in drug design.

The synthesis of 3-(2-{(benzyloxy)carbonylamino}propan-2-yl)-1,2-oxazole-5-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the oxazole ring typically requires condensation reactions between appropriate precursors under controlled conditions. Subsequent modifications to introduce the benzyloxy carbonylamino group and the propan-2-yl chain further refine the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacological activity of 3-(2-{(benzyloxy)carbonylamino}propan-2-y l)-1,2-o xazole -5 -carboxylic acid has been explored through both computational modeling and experimental studies. Computational methods have been used to predict how this compound might interact with biological targets such as enzymes and receptors. These predictions are then validated through experimental assays that measure binding affinity and biological response. Such combined approaches provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 3-(2-{(benzy lo xy)carb on y lamino }pro pan - 22 - yl ) - 1 , 25 - car box y l ic ac id (CAS No. 2353219 - 22 - 23 ) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it a versatile scaffold for drug design , particularly in modulating enzyme activity and receptor binding . Recent studies have highlighted its potential applications in treating diseases such as cancer and inflammation . As research continues , this compound is likely to play an important role in the development of novel therapeutic agents .